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A detailed comparison for researchers and dental professionals on the mechanical properties
of a leading chairside reline material against the industry-standard denture base resin.

This guide provides an objective analysis of the flexural strength of New Truliner®, a PEMA-
based hard denture relining material, in comparison to conventional heat-cured
polymethylmethacrylate (PMMA), the gold standard for denture bases. The data presented is
compiled from scientific studies to assist researchers, scientists, and drug development
professionals in understanding the material properties crucial for dental applications.

Quantitative Analysis of Flexural Strength

The flexural strength, a critical measure of a material's resistance to fracture when subjected to
bending forces, is a key determinant of a denture's clinical longevity. The following table
summarizes the flexural strength of conventional heat-cured PMMA before and after being
relined with different materials, including New Truliner®. It is important to note that studies
typically evaluate the strength of a repaired or relined denture base rather than a solid
specimen of the reline material itself.
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Mean Flexural Strength

Material Group Standard Deviation (MPa)
(MPa)
Intact Heat-Cured PMMA
86.51 1.08
(Control)
PMMA Relined with New
) 63.73 3.64
Truliner®
PMMA Relined with
o ] 59.81 1.50
Autopolymerizing Acrylic
PMMA Relined with Denture
77.90 1.93

Base Material

Data sourced from a comparative study on relined denture base materials[1][2].

The data indicates that the process of relining a heat-cured denture base with any material can
decrease its overall flexural strength compared to the original, intact material[1][2]. However,
the performance of different relining materials varies.

Experimental Protocols

The following is a detailed methodology for a typical three-point bending test used to determine
the flexural strength of dental polymers, based on protocols described in the literature[3][4].

Specimen Preparation:

o Fabrication of PMMA Specimens: Rectangular specimens of heat-cured PMMA are
fabricated according to the manufacturer's instructions. A common dimension for these
specimens is 63mm x 10mm x 3mm[4].

e Relining Procedure (for test groups): For specimens to be tested with a reline material, they
are sectioned and a space is created for the reline material. The reline material, such as New
Truliner®, is then applied according to the manufacturer's instructions and allowed to cure.

 Finishing and Polishing: All specimens are finished and polished using a standardized
procedure with progressively finer grit sandpapers to ensure a smooth surface and eliminate
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stress concentrators[3].

» Storage: Prior to testing, all specimens are stored in distilled water at 37°C for a specified
period, often 4312 hours, to simulate oral conditions[3][4].

Three-Point Bending Test:

Apparatus: A universal testing machine is used to perform a three-point bending test.

o Test Setup: Each specimen is positioned on two supports with a specific distance between
them. Aload is then applied to the center of the specimen by a loading plunger.

e Loading Conditions: The load is applied at a constant crosshead speed, typically 5 mm/min,
until the specimen fractures|[3].

o Data Acquisition: The maximum load required to fracture the specimen is recorded. The
flexural strength is then calculated using the appropriate formula that takes into account the
fracture load, the distance between the supports, and the dimensions of the specimen.

Visualizing the Experimental Workflow

The following diagram illustrates the typical workflow for evaluating the flexural strength of
relined denture base materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]

o 2. researchgate.net [researchgate.net]
3. dt.mahidol.ac.th [dt.mahidol.ac.th]

e 4. he02.tci-thaijo.org [he02.tci-thaijo.org]

« To cite this document: BenchChem. [Flexural Strength Showdown: New Truliner® vs.
Conventional Heat-Cured PMMA in Denture Applications]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1166193#flexural-strength-of-
new-truliner-versus-conventional-heat-cured-pmma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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